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Compound of Interest

Compound Name: Disperse Red 59

Cat. No.: B091644 Get Quote

Disperse Red 59 is a non-ionic monoanthraquinone dye valued for its brilliant bluish-red hue

on synthetic fibers, particularly polyester. Its molecular architecture is the foundation of its color,

solubility, and affinity for hydrophobic substrates.

A notable discrepancy exists in the literature regarding its molecular formula and weight. While

some sources report C₁₈H₁₇NO₅ (327.33 g/mol ), authoritative databases like PubChem list

C₁₇H₁₅NO₅ with a corresponding molecular weight of 313.30 g/mol .[1][2][3][4] This guide will

proceed with the latter, acknowledging that variations may exist due to different salt forms or

manufacturing nuances.[1]
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Identifier Value Source(s)

C.I. Name Disperse Red 59 [2]

CAS Registry No. 17869-10-2 [1][2][3][4]

IUPAC Name

1-amino-4-hydroxy-2-(2-

methoxyethoxy)anthracene-

9,10-dione

[1][4]

Molecular Formula C₁₇H₁₅NO₅ [1][3][4][5]

Molecular Weight 313.30 g/mol [4]

Chemical Class Anthraquinone Dye [1][2]

Canonical SMILES

COCCOC1=C(C2=C(C(=C1)O

)C(=O)C3=CC=CC=C3C2=O)

N

[1][5]

The structure of Disperse Red 59 is built upon a rigid anthraquinone core, which functions as

the primary chromophore. The vibrant color is modulated by the presence of electron-donating

auxochromes: an amino group (-NH₂) at the C1 position and a hydroxyl group (-OH) at the C4

position. These groups intensify and deepen the color. The 2-(2-methoxyethoxy) side chain at

the C2 position enhances the dye's lipophilicity, which is critical for its affinity towards

hydrophobic polyester fibers, and influences its solubility in organic media.
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Caption: Conceptual structure of Disperse Red 59.
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Part 2: Physicochemical and Spectroscopic
Properties
The physical and chemical properties of Disperse Red 59 dictate its behavior during the

dyeing process and determine the performance of the final colored article. As a disperse dye,

its low aqueous solubility is its most defining characteristic.

Property Value / Description Source(s)

Appearance

Deep red powder. Exhibits

color variation under different

light sources: brilliant blue-light

red to pink.

[1][2]

Solubility

Water: Low solubility,

characteristic of disperse dyes.

Organic Solvents: Moderately

soluble. Other: Slightly soluble

in methanol and DMSO;

enhanced solubility in Deep

Eutectic Solvents (DES).

[1]

Melting Point

Specific experimental data not

readily available. Expected to

be a high-melting solid typical

of anthraquinone derivatives.

UV-Vis λmax

Specific experimental data not

readily available. Similar red

anthraquinone and azo dyes

absorb in the 480-530 nm

range.

[6]

Solubility Insights
The non-ionic and hydrophobic nature of Disperse Red 59 necessitates its application from a

fine aqueous dispersion. The dye particles are kept suspended with the aid of dispersing

agents. This system allows the individual dye molecules to diffuse from the "solid solution" of

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b091644?utm_src=pdf-body
https://academic.oup.com/toxsci/article-pdf/22/1/103/4654048/22-1-103.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10058345/
https://academic.oup.com/toxsci/article-pdf/22/1/103/4654048/22-1-103.pdf
https://pdf.benchchem.com/1585/A_Technical_Guide_to_the_Spectroscopic_Profile_of_Disperse_Red_50.pdf
https://www.benchchem.com/product/b091644?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the dye particle into the aqueous phase and subsequently into the hydrophobic fiber. Recent

research has highlighted the potential of Deep Eutectic Solvents (DES), such as choline

chloride/ethylene glycol mixtures, to significantly improve the dissolution of disperse dyes,

offering a pathway to more environmentally benign dyeing processes.[1]

Part 3: Industrial Synthesis Workflow
The manufacturing of Disperse Red 59 is a multi-step process representative of anthraquinone

dye synthesis, which is distinct from the diazotization and coupling reactions used for azo dyes.

The process is designed for high purity and consistent product quality.

The synthesis pathway begins with 1-aminoanthraquinone, which is first halogenated (e.g.,

brominated or chlorinated) to introduce a leaving group at the C2 position. This intermediate

then undergoes hydrolysis to replace the halogen at the C4 position with a hydroxyl group. The

final step is a condensation reaction where the remaining halogen at C2 is displaced by 2-

methoxyethanol (ethylene glycol monomethyl ether) to yield the final Disperse Red 59 product.

[1][2][3]

1-Aminoanthracene-9,10-dione Halogenation
(e.g., Bromination) Hydrolysis Condensation

(with 2-Methoxyethanol)
Disperse Red 59

(Filtration, Grinding, Drying)

Click to download full resolution via product page

Caption: Industrial synthesis workflow for Disperse Red 59.

Part 4: Application in High-Temperature Polyester
Dyeing
Disperse Red 59 is primarily used for the exhaust dyeing of polyester fibers and their blends.

The dyeing mechanism relies on the transfer of the non-polar dye from the aqueous phase into

the amorphous regions of the hydrophobic polyester. This process is highly dependent on

temperature.

At elevated temperatures (typically 130°C), the polymer chains in the polyester fiber gain

sufficient mobility, causing the fiber structure to swell and open.[7][8] This creates transient
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voids that allow the small, hydrophobic dye molecules to diffuse from the surface into the fiber's

interior. Upon cooling, the fiber structure contracts, physically trapping the dye molecules within

the polymer matrix. The color is then held firmly by van der Waals forces and hydrophobic

interactions, resulting in good wash fastness.[7][8]

Parameter
Typical Value /
Condition

Rationale Source(s)

Dyeing Method

High-Temperature,

High-Pressure (HT-

HP) Exhaust

To achieve the

necessary fiber

swelling (Tg of PET is

~70-80°C, dyeing

occurs well above

this).

[9][10]

Temperature 130°C

Optimal for dye

diffusion rate without

causing significant

fiber degradation.

[9][10]

Time
30-60 minutes at

130°C

Allows for sufficient

dye penetration and

leveling.

[10]

pH
4.5 - 5.5 (maintained

with acetic acid)

Ensures the stability

of the disperse dye

and prevents alkaline

hydrolysis of the

polyester fiber.

[9][10]

Auxiliaries
Dispersing agent,

Leveling agent

To maintain a stable

dye dispersion and

ensure uniform dye

uptake, preventing

spotting.

[7][10]

Part 5: Safety and Toxicological Profile
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Specific toxicological data for Disperse Red 59 is not extensively available. However, the

safety profile can be inferred from the broader class of anthraquinone dyes and general data

for disperse dyes.

General Toxicity: Some anthraquinone dyes have been studied for inhalation toxicity, with

high concentrations showing potential for liver and nasal olfactory epithelium damage in

animal studies.[1][3][5] The toxicological influence of organic dyes in pyrotechnic smoke

compositions is a recognized concern due to their polycyclic aromatic hydrocarbon-like

structures.[2]

Carcinogenicity & Mutagenicity: Data for the anthraquinone class is mixed and often

insufficient.[11] Unlike many azo dyes, anthraquinone dyes do not degrade to form regulated

aromatic amines.[1]

Skin/Eye Irritation: Like many industrial colorants, Disperse Red 59 powder may cause skin,

eye, and respiratory irritation upon contact.[12] Some disperse dyes are known sensitizers

and may cause allergic skin reactions.[13][14]

Standard Safety Precautions:

Handling: Use in a well-ventilated area. Avoid generating dust. Wear appropriate personal

protective equipment (PPE), including gloves, safety glasses, and a dust respirator.[12][14]

Contact: Avoid all personal contact, including inhalation and skin/eye contact.[14] In case of

skin contact, wash with plenty of soap and water. In case of eye contact, rinse cautiously

with water for several minutes.[12]

Storage: Store in a cool, dry place in a tightly-sealed container away from strong oxidizing

agents.[12]

Part 6: Experimental Protocols
The following protocols are standardized, self-validating methodologies for the laboratory-scale

application of Disperse Red 59.
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Protocol 1: High-Temperature Exhaust Dyeing of
Polyester Fabric
This protocol describes the standard method for achieving a deep, level dyeing on polyester

fabric.

Fabric Preparation: Scour a 10g sample of polyester fabric by washing at 60-70°C for 15-20

minutes with a solution containing 1 g/L of a non-ionic detergent to remove any sizing agents

or oils. Rinse thoroughly.[10][15]

Dye Dispersion Preparation: Weigh 0.2g of Disperse Red 59 powder (for a 2% on-weight-of-

fabric dyeing). Create a smooth, lump-free paste with a small amount of water and 0.2g of a

dispersing agent. Gradually add warm water (40-50°C) while stirring to create a fine

dispersion.[7]

Dye Bath Preparation: In a high-temperature dyeing vessel, prepare a dye bath with a liquor-

to-goods ratio of 10:1 (100 mL total volume for 10g fabric). Add the prepared dye dispersion.

pH Adjustment: Adjust the pH of the dye bath to 4.5-5.5 using a few drops of dilute acetic

acid.[7]

Dyeing Cycle:

Introduce the scoured polyester fabric into the dye bath at 60°C.

Seal the vessel and run for 10 minutes to ensure even wetting.

Raise the temperature to 130°C at a controlled rate of 2°C per minute.

Hold the temperature at 130°C for 45-60 minutes with continuous circulation.

Cool the dye bath down to 70°C at a rate of 2.5°C per minute before draining.[7]

Protocol 2: Post-Dyeing Reduction Clearing
This step is critical for removing unfixed surface dye, thereby maximizing wash and crocking

fastness.
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Rinsing: After the dyeing cycle, rinse the fabric sample first with hot water (60-70°C),

followed by a cold water rinse.[7]

Reduction Bath Preparation: Prepare a fresh bath at a 10:1 liquor ratio containing:

Sodium Hydrosulfite: 2 g/L

Caustic Soda (Sodium Hydroxide): 2 g/L

Clearing Process: Treat the dyed fabric in this reduction bath at 70-80°C for 15-20 minutes.

[7][10]

Neutralization and Final Rinse: Drain the reduction clearing bath. Rinse the fabric thoroughly

with hot water, then neutralize with a dilute solution of acetic acid. Finally, perform a final cold

water rinse and dry the fabric.

Conclusion
Disperse Red 59 stands as a technically significant colorant within the anthraquinone class,

offering a unique combination of a brilliant bluish-red shade and high performance on polyester.

Its molecular structure, characterized by a stable anthraquinone core and tailored functional

groups, dictates its physicochemical properties and dyeing behavior. Understanding its

synthesis, application mechanics at high temperatures, and proper handling procedures is

essential for leveraging its full potential in research and industrial applications. While specific

toxicological data remains limited, adherence to safety protocols for the broader class of

disperse dyes ensures responsible handling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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